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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reported IC50 values for the NUAK1

inhibitor, Hth-01-015. The data presented is based on publicly available information and aims

to offer a clear perspective on the inhibitor's potency and selectivity.

Executive Summary
Hth-01-015 is a well-documented selective inhibitor of NUAK family SNF1-like kinase 1

(NUAK1), a member of the AMP-activated protein kinase (AMPK) family. The primary body of

research identifies its IC50 for NUAK1 to be approximately 100 nM. It exhibits high selectivity

for NUAK1 over the closely related NUAK2, with a reported IC50 for NUAK2 greater than 10

µM, indicating a selectivity of over 100-fold. While these values are widely cited across various

chemical suppliers and research articles, it is crucial to note that they primarily originate from a

single foundational study published in 2014 by Banerjee et al.[1][2][3][4]. To date, extensive

independent verification of these specific IC50 values in peer-reviewed literature appears

limited. One supplier, InvivoChem, lists a significantly lower IC50 of 6 nM for NUAK1 and 15 nM

for NUAK2; however, this is likely a transcriptional error as the provided reference is the original

Banerjee et al. paper.
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IC50 Value Comparison
The following table summarizes the reported IC50 values for Hth-01-015 against its primary

targets, NUAK1 and NUAK2.

Target
Reported IC50
(nM)

Source
(Primary
Publication)

Vendors Citing
this Value

Notes

NUAK1 100
Banerjee S, et al.

(2014)[1][2][3][4]

MedChemExpres

s, Selleck

Chemicals,

Tocris

Bioscience, R&D

Systems[5][6]

This is the most

consistently

reported IC50

value.

NUAK2 >10,000
Banerjee S, et al.

(2014)[1][2]

MedChemExpres

s, Selleck

Chemicals[5]

Demonstrates

>100-fold

selectivity for

NUAK1 over

NUAK2.

NUAK1 6

InvivoChem

(citing Banerjee

et al., 2014)[7]

InvivoChem

This value is

inconsistent with

the primary

source and is

likely an error.

NUAK2 15

InvivoChem

(citing Banerjee

et al., 2014)[7]

InvivoChem

This value is

inconsistent with

the primary

source and is

likely an error.

Experimental Protocol for IC50 Determination
The seminal study by Banerjee et al. (2014) provides a detailed methodology for the

determination of Hth-01-015's IC50 values. Understanding this protocol is key to interpreting

the provided data and for designing any independent verification studies.
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In Vitro Kinase Assay:

Enzymes: Wild-type GST-tagged NUAK1 and GST-tagged NUAK2 were used.

Substrate: A synthetic peptide, Sakamototide, was utilized as the substrate for the kinase

reaction.[8]

Reaction Conditions: The kinase reactions were performed in the presence of 100 µM [γ-

³²P]ATP.

Detection Method: The incorporation of the radiolabeled phosphate from [γ-³²P]ATP into the

Sakamototide substrate was measured to quantify kinase activity.

IC50 Calculation: IC50 values were determined by measuring the concentration of Hth-01-
015 required to inhibit 50% of the kinase activity. The data was plotted and analyzed using

non-linear regression with software such as GraphPad Prism.[1]

The following diagram illustrates the general workflow for this in vitro kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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